Cas no 82698-30-4 (1,2,4-Trimethoxy-5-(2-nitroethyl)benzene)
1,2,4-Trimethoxy-5-(2-nitroethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- EN300-1844766
- 1,2,4-trimethoxy-5-(2-nitroethyl)benzene
- 82698-30-4
- 1,2,4-Trimethoxy-5-(2-nitroethyl)benzene
-
- Inchi: 1S/C11H15NO5/c1-15-9-7-11(17-3)10(16-2)6-8(9)4-5-12(13)14/h6-7H,4-5H2,1-3H3
- InChI Key: VDIOJBBFKSYCTG-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=CC=1CC[N+](=O)[O-])OC)OC
Computed Properties
- Exact Mass: 241.09502258g/mol
- Monoisotopic Mass: 241.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 73.5Ų
1,2,4-Trimethoxy-5-(2-nitroethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1844766-0.05g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1844766-0.1g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1844766-0.25g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1844766-0.5g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1844766-1.0g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 1g |
$986.0 | 2023-05-25 | ||
| Enamine | EN300-1844766-2.5g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1844766-5.0g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 5g |
$2858.0 | 2023-05-25 | ||
| Enamine | EN300-1844766-10.0g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 10g |
$4236.0 | 2023-05-25 | ||
| Enamine | EN300-1844766-1g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1844766-5g |
1,2,4-trimethoxy-5-(2-nitroethyl)benzene |
82698-30-4 | 5g |
$2858.0 | 2023-09-19 |
1,2,4-Trimethoxy-5-(2-nitroethyl)benzene Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1,2,4-Trimethoxy-5-(2-nitroethyl)benzene
Professional Introduction to 1,2,4-Trimethoxy-5-(2-nitroethyl)benzene (CAS No. 82698-30-4)
1,2,4-Trimethoxy-5-(2-nitroethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 82698-30-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple functional groups, including methoxy and nitroethyl substituents, makes it a versatile intermediate for synthesizing various bioactive molecules.
The compound's structure consists of a benzene ring substituted with three methoxy groups at the 1, 2, and 4 positions, along with a 2-nitroethyl group at the 5 position. This arrangement imparts specific electronic and steric characteristics that influence its reactivity and interaction with biological targets. The methoxy groups are known to enhance lipophilicity and metabolic stability, while the nitroethyl group can introduce additional functionality for further chemical modifications.
In recent years, there has been growing interest in exploring the pharmacological potential of 1,2,4-Trimethoxy-5-(2-nitroethyl)benzene. Researchers have been investigating its role as a precursor in the synthesis of novel therapeutic agents. For instance, derivatives of this compound have shown promise in the development of compounds with anti-inflammatory and analgesic properties. The nitro group can be reduced to an amine, opening up possibilities for designing molecules that interact with specific enzymatic or receptor targets.
One of the most compelling aspects of 1,2,4-Trimethoxy-5-(2-nitroethyl)benzene is its utility in combinatorial chemistry and library synthesis. Its structural framework allows for the rapid generation of diverse analogs by modifying the positions or types of substituents. This has led to several high-throughput screening campaigns aimed at identifying lead compounds for drug discovery. The compound's ability to serve as a scaffold for generating structurally diverse molecules has made it a valuable asset in medicinal chemistry research.
The synthesis of 1,2,4-Trimethoxy-5-(2-nitroethyl)benzene involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Common methodologies include nucleophilic aromatic substitution reactions followed by functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce the nitroethyl group efficiently. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase advancements in catalytic chemistry that enable more efficient and sustainable production processes.
From a biological perspective, the methoxy and nitroethyl groups in 1,2,4-Trimethoxy-5-(2-nitroethyl)benzene play crucial roles in determining its pharmacokinetic and pharmacodynamic properties. The methoxy groups contribute to membrane permeability and metabolic stability, while the nitroethyl moiety can influence binding affinity to biological targets. This balance makes it an attractive candidate for further optimization into drug candidates. Computational modeling studies have been instrumental in predicting how these structural features will affect molecular interactions within biological systems.
The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies have shown interest in licensing or developing derivatives of 1,2,4-Trimethoxy-5-(2-nitroethyl)benzene for commercial purposes. Its versatility as a building block has been leveraged in several drug development programs aimed at treating chronic diseases such as cancer and neurodegenerative disorders. The ability to modify its structure allows researchers to fine-tune its properties for optimal therapeutic efficacy while minimizing side effects.
In conclusion, 1,2,4-Trimethoxy-5-(2-nitroethyl)benzene (CAS No. 82698-30-4) represents a fascinating example of how structural complexity can be harnessed for medicinal chemistry applications. Its unique combination of functional groups provides a rich foundation for designing novel bioactive molecules with potential therapeutic value. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in pharmaceutical innovation for years to come.
82698-30-4 (1,2,4-Trimethoxy-5-(2-nitroethyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)